Cas no 2167700-92-5 (1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 2167700-92-5
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6432404
• PubChem ID: 165493588
• Update Time: 2025-10-31

1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbonitrile
• 2167700-92-5
• EN300-1461003

• Inchi： 1S/C11H17N3/c1-4-10(5-2)7-14-8-11(6-12)9(3)13-14/h8,10H,4-5,7H2,1-3H3
• InChI Key： XQUSDNOATOJVKP-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C(C)=N1)CC(CC)CC

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbonitrile

Compound CAS No. 2167700-92-5: 1-(2-Ethylbutyl)-3-methyl-1H-pyrazole-4-carbonitrile

The compound with CAS No. 2167700-92-5, commonly referred to as 1-(2-Ethylbutyl)-3-methyl-1H-pyrazole-4-carbonitrile, is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the class of pyrazoles, which are five-membered aromatic rings containing two nitrogen atoms. The presence of a cyano group (-CN) at the 4-position and a substituted alkyl chain at the 1-position makes this compound unique and versatile in its potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in various fields, including pharmaceuticals, agrochemicals, and materials science. The cyano group in this compound contributes to its electronic properties, making it a potential candidate for use in electrochemical applications or as a precursor for more complex molecules. Additionally, the alkyl chain at the 1-position enhances the compound's solubility and stability, which are critical factors in its practical applications.

One of the most promising areas of research involving this compound is its potential use in drug development. Pyrazoles are known for their ability to interact with various biological targets, such as enzymes and receptors, due to their rigid structure and functional diversity. The methyl group at the 3-position further modulates the electronic environment of the molecule, potentially enhancing its bioactivity. Recent studies have explored the use of similar pyrazole derivatives as inhibitors of kinases and other enzymes associated with diseases such as cancer and inflammation.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and substitution reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have recently focused on developing more efficient and environmentally friendly methods for synthesizing pyrazole derivatives, such as using microwave-assisted synthesis or catalytic systems that minimize waste generation.

The structural versatility of this compound also makes it a valuable building block for constructing larger molecular frameworks. For instance, the cyano group can be used as a handle for further functionalization, such as converting it into an amine or an ester group through simple chemical transformations. This flexibility has led to its use in combinatorial chemistry libraries, where it serves as a starting point for generating diverse sets of compounds for high-throughput screening.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the properties of this compound with greater accuracy. By employing techniques such as density functional theory (DFT) calculations and molecular docking studies, scientists can gain insights into the electronic structure and binding affinity of this molecule without resorting to time-consuming experimental methods. These computational tools have significantly accelerated the discovery process for new drug candidates based on pyrazole derivatives.

In conclusion, CAS No. 2167700-92-5, or 1-(2-Ethylbutyl)-3-methyl-1H-pyrazole-4-carbonitrile, represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a subject of interest for both academic research and industrial development. As new research continues to uncover its potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and its applications.